Cas no 2639451-22-0 (tert-butyl 1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylate)

• Product Name: tert-butyl 1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylate
• CAS No: 2639451-22-0
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5652002
• PubChem ID: 165904052
• Update Time: 2025-10-30

tert-butyl 1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639451-22-0
• EN300-27783603
• tert-butyl 1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate
• tert-butyl 1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylate

• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)8-9-12-5-4-6-14(9)7-13-8/h7,12H,4-6H2,1-3H3
• InChI Key： JQQITQOCUJPXPZ-UHFFFAOYSA-N
• SMILES： O(C(C1=C2NCCCN2C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 1H,2H,3H,4H-Imidazo[1,5-a]pyrimidine-8-carboxylate (CAS: 2639451-22-0)

The compound tert-butyl 1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate (CAS: 2639451-22-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly valued for its potential as a building block in the synthesis of bioactive molecules, including kinase inhibitors and other therapeutic agents. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological properties, and evaluating its utility in targeted drug design.

One of the key advancements in the synthesis of tert-butyl 1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate involves the use of multi-step catalytic processes that enhance yield and purity. Researchers have reported improved methodologies employing palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, which significantly reduce reaction times and improve scalability. These innovations are critical for industrial applications where large-scale production is required.

In terms of pharmacological applications, recent studies have highlighted the compound's role as a precursor in the development of kinase inhibitors. Kinases are a major target in oncology and inflammatory diseases, and the imidazo[1,5-a]pyrimidine core has shown promising activity in modulating kinase pathways. For instance, derivatives of this compound have demonstrated inhibitory effects on specific kinases involved in cancer cell proliferation, making it a valuable candidate for further preclinical studies.

Furthermore, the structural flexibility of tert-butyl 1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate allows for extensive derivatization, enabling the exploration of structure-activity relationships (SAR). Recent SAR studies have identified key modifications that enhance binding affinity and selectivity, paving the way for the design of next-generation therapeutics. Computational modeling and molecular docking studies have also been employed to predict the interactions of these derivatives with target proteins, providing insights into their mechanistic actions.

Despite these promising developments, challenges remain in the optimization of pharmacokinetic properties, such as bioavailability and metabolic stability. Current research is addressing these issues through the introduction of functional groups that improve solubility and reduce off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl 1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylate (CAS: 2639451-22-0) represents a highly versatile scaffold with significant potential in medicinal chemistry. Ongoing research continues to uncover new synthetic routes and therapeutic applications, reinforcing its importance in the development of novel drugs. Future studies will likely focus on expanding its utility in other disease areas and further refining its pharmacological profile.